N-ethyl-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide

• IUPAC Name: N-ethyl-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• InChI: InChI=1S/C14H19N3OS/c1-2-15-14(19)16-7-10-6-11(9-16)12-4-3-5-13(18)17(12)8-10/h3-5,10-11H,2,6-9H2,1H3,(H,15,19)
• InChI Key: QRLBDZQGCVWTOP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)N1CC2CC(C1)C3=CC=CC(=O)N3C2
• Molecular Formula: C14H19N3OS
• Molecular Weight: 277.39 g/mol

Description

N-ethyl-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide is a useful research compound. Its molecular formula is C14H19N3OS and its molecular weight is 277.39. The purity is usually 95%.
BenchChem offers high-quality N-ethyl-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-ethyl-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Transformations and Novel Compound Synthesis

• Cascade Transformations : A study demonstrated base-promoted cascade transformations of pyrimidinone derivatives into novel tricyclic compounds, showcasing the utility of these transformations in synthesizing complex molecular architectures from simpler precursors Shutalev et al., 2008.

• Mannich Reaction Applications : Research on 1,6-Diamino-2-oxopyridine-3,5-dicarbonitrile derivatives in the Mannich reaction highlights the synthetic utility of such compounds in accessing new chemical spaces and potentially biologically active molecules Dotsenko et al., 2021.

• Halogenation and Synthesis of Analogues : The study on bromination and iodination of specific diazocine derivatives illustrates the synthetic strategies to access unsymmetrical analogs of known compounds, expanding the toolkit for chemical synthesis and modification Didier & Sergeyev, 2007.

Biological Evaluation and Receptor Binding

• Glutamate Receptor Binding : Research on 6-carboxy-3,4-methanoprolines as new rigid glutamate analogs underscores the exploration of receptor-ligand interactions and the potential for developing therapeutics targeting specific neurotransmitter systems Marinozzi et al., 1995.

• Anxiolytic-like Effects and Receptor Antagonism : Studies on mGlu receptor antagonists, including their synthesis, anxiolytic-like effects, and comparative analyses with other receptor antagonists, highlight the ongoing efforts in understanding and manipulating neurotransmitter systems for therapeutic benefits Pietraszek et al., 2005.